Cas no 1197790-77-4 ((3-fluoro-4-methylphenyl)(thiomorpholino)methanone)

• Product Name: (3-fluoro-4-methylphenyl)(thiomorpholino)methanone
• CAS No: 1197790-77-4
• MF: C₁₂H₁₄FNOS
• MW: 239.309065341949
• CID: 5075729
• Update Time: 2026-03-01

(3-fluoro-4-methylphenyl)(thiomorpholino)methanone Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-4-methylphenyl)(thiomorpholino)methanone

• Inchi： 1S/C12H14FNOS/c1-9-2-3-10(8-11(9)13)12(15)14-4-6-16-7-5-14/h2-3,8H,4-7H2,1H3
• InChI Key： WZJGGSCBGWHWJZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C(F)=C1)(N1CCSCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluamides

Additional information on (3-fluoro-4-methylphenyl)(thiomorpholino)methanone

Comprehensive Overview of (3-fluoro-4-methylphenyl)(thiomorpholino)methanone (CAS No. 1197790-77-4)

(3-fluoro-4-methylphenyl)(thiomorpholino)methanone (CAS No. 1197790-77-4) is a fluorinated aromatic ketone derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiomorpholine moiety and fluoro-methylphenyl group, exhibits versatile applications in drug discovery and material science. Its molecular structure combines the lipophilicity of the 4-methylphenyl group with the electronic effects of the 3-fluoro substituent, making it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for fluorinated building blocks like (3-fluoro-4-methylphenyl)(thiomorpholino)methanone has surged due to their role in improving metabolic stability and membrane permeability of drug candidates. Researchers frequently search for "CAS 1197790-77-4 suppliers" or "thiomorpholino ketone synthesis," reflecting its industrial relevance. The compound’s thioether functionality also aligns with trends in sulfur-containing heterocycles, a hotspot in medicinal chemistry for modulating protein-ligand interactions.

From a synthetic perspective, 1197790-77-4 serves as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing current interests in oncology and CNS diseases. Its fluorine atom enhances binding affinity through polar interactions, a feature often queried in forums like "how does fluorine improve drug potency?" Environmental considerations also drive searches for "green synthesis of fluorinated ketones," highlighting the need for sustainable production methods.

Analytical studies of (3-fluoro-4-methylphenyl)(thiomorpholino)methanone emphasize its stability under physiological pH, a critical factor for prodrug development. The compound’s logP and hydrogen-bond acceptor/donor counts are frequently analyzed to predict ADMET properties, resonating with queries such as "computational modeling of fluorinated ketones." Patent databases reveal its utility in crop protection agents, linking to agrochemical innovations against resistant pests.

In summary, CAS 1197790-77-4 exemplifies the intersection of fluorine chemistry and heterocyclic design, addressing both academic and industrial needs. Its multifaceted applications—from small-molecule therapeutics to advanced material precursors—underscore its importance in modern chemical research, while SEO-driven queries reflect its commercial and scientific demand.